Cas no 1804699-58-8 (Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804699-58-8
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4928475
• Update Time: 2025-10-24

Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H7ClF2N2O2/c1-15-8(14)3-2-4(9)13-7(12)5(3)6(10)11/h2,6H,1H3,(H2,12,13)
• InChI Key： CHXMEBVNVKVBAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804699-58-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1804699-58-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with an amino group, a chloro group, a difluoromethyl group, and a carboxylate ester, serves as a crucial building block in the development of novel therapeutic agents.

The structural features of Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate make it particularly valuable in medicinal chemistry. The presence of the amino group allows for further functionalization via reductive amination or amidation reactions, while the chloro and difluoromethyl substituents enhance the compound's metabolic stability and binding affinity to biological targets. These attributes have positioned it as a preferred candidate for the synthesis of small-molecule drugs targeting various diseases.

In recent years, Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate has been extensively studied for its role in the development of inhibitors for enzymes involved in cancer metabolism. Specifically, researchers have leveraged its scaffold to design molecules that disrupt key metabolic pathways such as glycolysis and the tricarboxylic acid cycle. Preliminary studies indicate that derivatives of this compound exhibit potent inhibitory effects on enzymes like hexokinase and lactate dehydrogenase, suggesting their potential as anticancer agents.

Moreover, the compound's difluoromethyl group has been shown to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The carboxylate ester moiety further enhances solubility and bioavailability, making Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate an attractive intermediate for formulating orally active drugs.

Recent advances in computational chemistry have also highlighted the utility of this compound in virtual screening campaigns. High-throughput docking studies have identified novel analogs of Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate that exhibit enhanced binding affinity to protein targets. These findings underscore the importance of this intermediate in accelerating drug discovery processes and identifying lead compounds with improved pharmacological properties.

The synthesis of Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a pyridine precursor followed by sequential introduction of the amino, chloro, and difluoromethyl groups. The final step involves esterification to yield the desired product. Advanced synthetic techniques such as cross-coupling reactions and transition-metal catalysis have been employed to optimize yield and purity.

In conclusion, Methyl 2-amino-6-chloro-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804699-58-8) is a pivotal intermediate in pharmaceutical research and development. Its unique structural features enable the synthesis of novel therapeutic agents with improved pharmacological properties. Ongoing research continues to explore its potential in addressing various diseases, particularly cancer, by targeting key metabolic pathways and enhancing drug bioavailability. As computational methods further refine drug discovery processes, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals.